1-(6-(Methylsulfonamido)-3-methoxy-2,4-dimethylphenyl)-6-bromonaphthalen-2-ol

• Molecular Formula: C20H20BrNO4S
• Molecular Weight: 450.3 g/mol
• IUPAC Name: N-[2-(6-bromo-2-hydroxynaphthalen-1-yl)-4-methoxy-3,5-dimethylphenyl]methanesulfonamide
• InChI: InChI=1S/C20H20BrNO4S/c1-11-9-16(22-27(4,24)25)18(12(2)20(11)26-3)19-15-7-6-14(21)10-13(15)5-8-17(19)23/h5-10,22-23H,1-4H3
• InChI Key: KVCVPLKXCOJGQP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1OC)C)C2=C(C=CC3=C2C=CC(=C3)Br)O)NS(=O)(=O)C

Description

1-(6-(Methylsulfonamido)-3-methoxy-2,4-dimethylphenyl)-6-bromonaphthalen-2-ol is a complex organic compound that features a combination of sulfonamide, methoxy, dimethylphenyl, bromonaphthalene, and hydroxyl functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(6-(Methylsulfonamido)-3-methoxy-2,4-dimethylphenyl)-6-bromonaphthalen-2-ol typically involves multiple steps, starting with the preparation of the core naphthalene structure. The introduction of the bromine atom is often achieved through bromination reactions using reagents such as bromine or N-bromosuccinimide (NBS) under controlled conditions. The sulfonamide group is introduced via sulfonylation reactions, where a sulfonyl chloride reacts with an amine. The methoxy and dimethylphenyl groups are incorporated through electrophilic aromatic substitution reactions .

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic route to improve yield and reduce costs. This could include the use of continuous flow reactors for better control of reaction conditions and the use of catalysts to enhance reaction rates. Purification steps such as recrystallization or chromatography are employed to obtain the final product in high purity .

Chemical Reactions Analysis

Types of Reactions

1-(6-(Methylsulfonamido)-3-methoxy-2,4-dimethylphenyl)-6-bromonaphthalen-2-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to a ketone or carboxylic acid using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The bromine atom can be reduced to a hydrogen atom using reducing agents such as lithium aluminum hydride.

Substitution: The bromine atom can be substituted with other functional groups through nucleophilic substitution reactions using reagents like sodium methoxide or potassium cyanide

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide

Reduction: Lithium aluminum hydride, sodium borohydride

Substitution: Sodium methoxide, potassium cyanide

Major Products

Oxidation: Ketones, carboxylic acids

Reduction: Dehalogenated compounds

Substitution: Various substituted naphthalenes

Scientific Research Applications

1-(6-(Methylsulfonamido)-3-methoxy-2,4-dimethylphenyl)-6-bromonaphthalen-2-ol has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate due to its unique structural features and functional groups.

Industry: Utilized in the development of advanced materials, such as polymers and dyes .

Mechanism of Action

The mechanism of action of 1-(6-(Methylsulfonamido)-3-methoxy-2,4-dimethylphenyl)-6-bromonaphthalen-2-ol involves its interaction with specific molecular targets. The sulfonamide group can inhibit enzymes by mimicking the structure of natural substrates, while the bromonaphthalene moiety can intercalate into DNA, disrupting its function. The methoxy and dimethylphenyl groups may enhance the compound’s binding affinity and specificity for its targets .

Comparison with Similar Compounds

Similar Compounds

Sulfonamides: Compounds like sulfamethoxazole and sulfadiazine share the sulfonamide functional group and exhibit similar biological activities.

Bromonaphthalenes: Compounds such as 1-bromo-2-naphthol and 6-bromo-2-naphthol have similar bromonaphthalene structures and undergo similar chemical reactions

Uniqueness

1-(6-(Methylsulfonamido)-3-methoxy-2,4-dimethylphenyl)-6-bromonaphthalen-2-ol is unique due to its combination of functional groups, which confer distinct chemical reactivity and biological activity. The presence of both sulfonamide and bromonaphthalene moieties allows for diverse applications in various fields, making it a valuable compound for research and development .